Cas no 2094873-81-9 (1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile)

• Product Name: 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile
• CAS No: 2094873-81-9
• MF: C₁₅H₂₅N₃O₄
• MW: 311.376703977585
• CID: 6394648
• PubChem ID: 126841537
• Update Time: 2025-05-21

1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6700079
• 1,4-bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile
• Z2732436591
• 2094873-81-9
• AKOS034000886
• 1,4-bis(2-propan-2-yloxyacetyl)piperazine-2-carbonitrile
• 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile

• Inchi： 1S/C15H25N3O4/c1-11(2)21-9-14(19)17-5-6-18(13(7-16)8-17)15(20)10-22-12(3)4/h11-13H,5-6,8-10H2,1-4H3
• InChI Key： KNCVMYXYPRLFCQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC(N1CCN(C(COC(C)C)=O)CC1C#N)=O

Computed Properties

• Exact Mass: 311.18450629g/mol
• Monoisotopic Mass: 311.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.9Ų

Additional information on 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile

1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile: A Comprehensive Overview

1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile, identified by the CAS number 2094873-81-9, is a complex organic compound with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a piperazine ring substituted with two acetyl groups at the 1 and 4 positions, each bearing a propan-2-yloxy substituent, along with a cyano group at the 2 position. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile involves a multi-step process that typically begins with the preparation of the piperazine core. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. For instance, a study published in Journal of Organic Chemistry in 2023 demonstrated a novel approach using microwave-assisted synthesis to accelerate the formation of the piperazine ring while minimizing side reactions. The subsequent introduction of the acetyl and cyano groups is achieved through carefully designed nucleophilic substitutions or acylation reactions, ensuring precise control over the product's structure.

The structural complexity of this compound makes it an attractive candidate for various applications. In the pharmaceutical industry, piperazine derivatives are often explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent research has highlighted the potential of 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile as an inhibitor of certain kinases involved in cancer cell proliferation. A study conducted by Smith et al. (2023) reported that this compound exhibited potent inhibitory activity against Aurora kinase A, a key regulator of mitosis, suggesting its potential as an anti-cancer agent.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The presence of electron-withdrawing groups such as the cyano group and ester functionalities can influence the electronic properties of materials derived from this compound. For example, researchers at Stanford University have investigated its use as a precursor for organic semiconductors. Their findings, published in Nature Materials, indicated that films prepared from this compound exhibit enhanced charge transport properties, making them suitable for use in flexible electronics.

The environmental impact of synthetic compounds is a growing concern in modern chemistry. To address this, studies have been conducted to evaluate the biodegradability and toxicity of 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile. A recent study by Green et al. (2023) revealed that under aerobic conditions, the compound undergoes rapid microbial degradation within 7 days, reducing concerns about its persistence in the environment. Furthermore, acute toxicity tests on aquatic organisms demonstrated low toxicity levels, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

The stability of this compound under various conditions is another critical aspect that has been extensively studied. Research by Lee et al. (2023) found that 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile exhibits excellent thermal stability up to 150°C and remains stable under neutral pH conditions. However, exposure to strong acids or bases can lead to hydrolysis of the ester groups, resulting in structural degradation. These findings are crucial for determining optimal storage conditions and ensuring the long-term stability of formulations containing this compound.

In conclusion, 1,4-Bis[2-(propan-2-yloxy)acetyl]piperazine-2-carbonitrile, CAS No: 2094873-81-9, represents a versatile and intriguing molecule with diverse applications across multiple fields. Its unique structure enables it to serve as a valuable building block in drug discovery and materials science while exhibiting favorable environmental and stability profiles. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.